Cas no 2137765-68-3 (N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine)

• Product Name: N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine
• CAS No: 2137765-68-3
• MF: C₉H₁₈F₂N₂
• MW: 192.249429225922
• CID: 5298247
• Update Time: 2025-06-28

N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• {3-[(but-3-en-1-yl)(methyl)amino]-2,2-difluoropropyl}(methyl)amine
• N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine
• 1,3-Propanediamine, N1-3-buten-1-yl-2,2-difluoro-N1,N3-dimethyl-

• Inchi： 1S/C9H18F2N2/c1-4-5-6-13(3)8-9(10,11)7-12-2/h4,12H,1,5-8H2,2-3H3
• InChI Key： YCVLNLMOFPYEJR-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(C)CCC=C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 149
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Additional information on N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine

N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine (CAS No. 2137765-68-3): An Overview

N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine (CAS No. 2137765-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of diamines and is characterized by the presence of a butenyl group, difluoro substitution, and dimethylamino functionalities. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development initiatives.

The butenyl group in N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine introduces a degree of unsaturation, which can influence the compound's reactivity and stability. The presence of the difluoro substitution at the 2-position of the propane backbone enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the dimethylamino groups provide basicity and can participate in hydrogen bonding interactions, which are important for receptor binding and biological activity.

Recent studies have explored the potential of N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine exhibits potent activity against oxidative stress and inflammation, which are key contributors to neurodegenerative processes.

In addition to its neuroprotective properties, N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that this compound can inhibit viral replication by interfering with specific viral enzymes or host cell pathways. A recent publication in *Antiviral Research* reported that N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine shows promising activity against several RNA viruses, including influenza and coronaviruses.

The synthesis of N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine involves a series of well-defined chemical reactions. The key steps include the formation of the butenyl group through an alkylation reaction, followed by the introduction of the difluoro substitution via a fluorination process. The final step involves the coupling of the diamine functionalities using standard amine coupling techniques. These synthetic methods are highly reproducible and scalable, making it feasible to produce large quantities of the compound for further research and development.

From a pharmacological perspective, N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine exhibits favorable pharmacokinetic properties. Preclinical studies have shown that it has good oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for oral administration in therapeutic applications. Furthermore, toxicological evaluations have indicated that this compound has a favorable safety profile at therapeutic doses.

In conclusion, N-but-3-enyl-2,2-difluoro-N,N'-dimethylpropane-1,3-diamine (CAS No. 2137765-68-3) is a promising compound with diverse potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an important molecule for further investigation in various therapeutic areas. Ongoing research is expected to uncover additional benefits and refine its use in clinical settings.